Cas no 1172254-39-5 (4-(benzyloxy)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-(benzyloxy)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1172254-39-5
• MF: C₁₇H₁₃FN₂O₃
• MW: 312.295127630234
• CID: 6408039
• PubChem ID: 33677803
• Update Time: 2025-08-05

4-(benzyloxy)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid
• F2135-0965
• CCG-311671
• 1172254-39-5
• AKOS015956233
• 1-(4-fluorophenyl)-4-phenylmethoxypyrazole-3-carboxylic acid

• Inchi： 1S/C17H13FN2O3/c18-13-6-8-14(9-7-13)20-10-15(16(19-20)17(21)22)23-11-12-4-2-1-3-5-12/h1-10H,11H2,(H,21,22)
• InChI Key： XEURMBZBBRWJOL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(C(=O)O)=N1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 312.09102044g/mol
• Monoisotopic Mass: 312.09102044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4Ų

Additional information on 4-(benzyloxy)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid

Professional Introduction to 4-(benzyloxy)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic Acid (CAS No. 1172254-39-5)

4-(benzyloxy)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1172254-39-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, combines a pyrazole core with functional groups that make it a promising candidate for various biological and chemical applications. The presence of both benzyloxy and 4-fluorophenyl substituents imparts distinct properties that have been explored in recent research, particularly in the development of novel therapeutic agents.

The pyrazole scaffold is a well-documented heterocyclic system with a rich history in drug discovery. Its five-membered ring structure, incorporating two nitrogen atoms, provides a versatile platform for medicinal chemists to attach various functional groups. In the case of 4-(benzyloxy)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid, the benzyloxy group at the 4-position and the 4-fluorophenyl group at the 1-position contribute to its unique reactivity and interaction with biological targets. These modifications have been strategically designed to enhance binding affinity and selectivity, making this compound an intriguing subject for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with potential biological targets with high precision. Studies have suggested that the benzyloxy group may facilitate hydrophobic interactions, while the 4-fluorophenyl moiety could engage in π-stacking interactions with aromatic residues in protein targets. Such insights are crucial for designing molecules with optimized pharmacokinetic profiles and reduced off-target effects.

In addition to its structural features, 4-(benzyloxy)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid has been investigated for its potential role in modulating various biological pathways. Preliminary studies indicate that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and metabolic disorders. The fluorine atom in the 4-fluorophenyl group is particularly noteworthy, as fluorine substitution often enhances metabolic stability and bioavailability of pharmaceutical compounds. This property makes 4-(benzyloxy)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid a valuable scaffold for further derivatization and optimization.

The synthesis of this compound involves multi-step organic reactions, typically starting from commercially available precursors such as 1H-pyrazole-3-carboxylic acid derivatives. The introduction of the benzyloxy group can be achieved through nucleophilic aromatic substitution or esterification reactions, while the attachment of the 4-fluorophenyl group can be accomplished via cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. These synthetic strategies have been refined over time to ensure high yields and purity, which are essential for subsequent biological evaluation.

The pharmacological potential of 4-(benzyloxy)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid has been explored in several preclinical studies. Researchers have focused on its interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. The structural features of this compound suggest that it may selectively inhibit these enzymes without causing significant side effects, making it a promising candidate for therapeutic development.

In conclusion, 4-(benzyloxy)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid represents a significant advancement in medicinal chemistry due to its unique structural composition and potential biological activities. The combination of computational modeling and experimental validation has provided valuable insights into its mechanism of action and pharmacological properties. As research continues to uncover new therapeutic targets and applications, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.